![molecular formula C13H10ClNO2 B1453359 Benzyl 6-chloropyridine-3-carboxylate CAS No. 1067902-28-6](/img/structure/B1453359.png)
Benzyl 6-chloropyridine-3-carboxylate
Overview
Description
Benzyl 6-chloropyridine-3-carboxylate is a chemical compound with the molecular formula C13H10ClNO2 . It is used for pharmaceutical testing .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H10ClNO2/c14-12-7-6-11 (8-15-12)13 (16)17-9-10-4-2-1-3-5-10/h1-8H,9H2 . This code provides a specific textual representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder . Other physical and chemical properties such as density, boiling point, and melting point are not specified in the search results .Scientific Research Applications
Synthesis and Reactivity
- Benzyl 6-chloropyridine-3-carboxylate has been utilized in the synthesis of various complex organic compounds. For instance, it serves as a precursor in the formation of pyridine derivatives, which are valuable in the synthesis of various heterocyclic compounds (Yıldırım et al., 2005).
Photocarboxylation
- This compound plays a role in photocarboxylation reactions. Meng et al. (2019) explored its use in the carboxylation of benzylic C–H bonds with CO2, demonstrating its potential in the development of novel carbon capture methodologies (Meng et al., 2019).
Antimycobacterial Properties
- It has shown promise in antimycobacterial studies. Klimešová et al. (2012) reported the synthesis of substituted benzylsulfanyl pyridine derivatives, starting from chloropyridine carboxylic acid, and evaluated their activity against various mycobacteria strains (Klimešová et al., 2012).
Coordination Polymers and Luminescence
- This compound derivatives have been used in synthesizing coordination polymers with unique photophysical properties. Studies by Sivakumar et al. (2011) illustrated its application in creating lanthanide-based coordination polymers with potential in optoelectronics (Sivakumar et al., 2011).
Development of Calcium-Channel Antagonists
- It's also found use in the development of calcium-channel antagonists, contributing to the exploration of potential therapeutic compounds (Linden et al., 2011).
Safety and Hazards
Future Directions
While specific future directions for Benzyl 6-chloropyridine-3-carboxylate are not mentioned in the search results, there is ongoing research into the synthesis and applications of structurally similar compounds like pyrazolo[3,4-b]pyridine . This suggests that there may be potential for further exploration of this compound in similar contexts.
Mechanism of Action
Target of Action
Many organic compounds like Benzyl 6-chloropyridine-3-carboxylate are often used in the synthesis of pharmaceuticals and could potentially interact with a variety of biological targets. The exact target would depend on the specific structure of the final compound .
Mode of Action
The mode of action would also depend on the final structure of the compound. For example, compounds containing a pyridine ring, like this compound, are often involved in reactions at the benzylic position .
Biochemical Pathways
The affected biochemical pathways would be determined by the specific biological target of the compound. For instance, if the compound were to be used in the synthesis of a drug targeting a specific enzyme, it could affect the biochemical pathway that the enzyme is involved in .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would be influenced by its chemical structure and the route of administration. Factors such as solubility, stability, and molecular size all play a role in determining these properties .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its mode of action and the biochemical pathways it affects. This could range from inhibiting or activating specific enzymes, to interacting with cell receptors, to affecting the synthesis of certain proteins .
Action Environment
The compound’s action, efficacy, and stability could be influenced by various environmental factors such as pH, temperature, and the presence of other compounds. These factors could affect the compound’s structure and, consequently, its interaction with its target .
Biochemical Analysis
Biochemical Properties
Benzyl 6-chloropyridine-3-carboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to participate in nucleophilic substitution reactions at the benzylic position . The nature of these interactions often involves resonance stabilization of the benzylic carbocation, which facilitates substitution reactions. Additionally, this compound can undergo oxidation reactions, further highlighting its versatility in biochemical processes .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it can affect the expression of specific genes involved in metabolic pathways, thereby altering cellular metabolism. Additionally, this compound has been shown to impact cell signaling pathways, which can lead to changes in cellular responses and functions .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms involves binding interactions with biomolecules, such as enzymes and proteins. These interactions can lead to enzyme inhibition or activation, depending on the specific context. Furthermore, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcriptional activity of target genes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This includes its stability, degradation, and long-term effects on cellular function. Studies have shown that this compound is relatively stable under normal storage conditions .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulating metabolic pathways or enhancing cellular function. At higher doses, toxic or adverse effects may be observed. These threshold effects highlight the importance of dosage optimization in preclinical studies to ensure the safety and efficacy of this compound .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism. These interactions can affect metabolic flux and alter metabolite levels within cells. Understanding the specific metabolic pathways and the role of this compound in these processes is crucial for elucidating its biochemical functions and potential therapeutic applications .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. These interactions influence the localization and accumulation of the compound in specific cellular compartments. The transport mechanisms and distribution patterns of this compound are essential for understanding its bioavailability and pharmacokinetics .
Subcellular Localization
This compound exhibits specific subcellular localization, which can affect its activity and function. Targeting signals or post-translational modifications may direct the compound to particular compartments or organelles within the cell. The subcellular localization of this compound is a critical factor in determining its biochemical and pharmacological properties .
properties
IUPAC Name |
benzyl 6-chloropyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClNO2/c14-12-7-6-11(8-15-12)13(16)17-9-10-4-2-1-3-5-10/h1-8H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEXMCDINMYSBTD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)C2=CN=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80679657 | |
Record name | Benzyl 6-chloropyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80679657 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1067902-28-6 | |
Record name | Benzyl 6-chloropyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80679657 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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